3-(5-bromo-2-methoxyphenyl)-N-{4-[4-(2-furoyl)-1-piperazinyl]phenyl}acrylamide
Overview
Description
3-(5-bromo-2-methoxyphenyl)-N-{4-[4-(2-furoyl)-1-piperazinyl]phenyl}acrylamide, also known as BRD9539, is a small molecule inhibitor that has been widely used in scientific research for its potential therapeutic properties. In
Mechanism of Action
3-(5-bromo-2-methoxyphenyl)-N-{4-[4-(2-furoyl)-1-piperazinyl]phenyl}acrylamide works by binding to the bromodomain of BRDs and inhibiting their activity. This leads to a decrease in the expression of genes that are regulated by BRDs. Additionally, this compound inhibits the activity of LSD1, which leads to an increase in the expression of genes that are regulated by LSD1.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, induce apoptosis, and inhibit the migration and invasion of cancer cells. Additionally, this compound has been shown to have anti-inflammatory properties and to inhibit the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
One advantage of using 3-(5-bromo-2-methoxyphenyl)-N-{4-[4-(2-furoyl)-1-piperazinyl]phenyl}acrylamide in lab experiments is its potency as an inhibitor of BRDs and LSD1. Additionally, this compound has been shown to be selective for these enzymes, which reduces the likelihood of off-target effects. However, one limitation of using this compound is its solubility, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for the use of 3-(5-bromo-2-methoxyphenyl)-N-{4-[4-(2-furoyl)-1-piperazinyl]phenyl}acrylamide in scientific research. One direction is the development of analogs of this compound with improved solubility and potency. Additionally, this compound could be used in combination with other drugs to enhance its therapeutic effects. Finally, the use of this compound in animal models of disease could provide further insight into its potential therapeutic properties.
Scientific Research Applications
3-(5-bromo-2-methoxyphenyl)-N-{4-[4-(2-furoyl)-1-piperazinyl]phenyl}acrylamide has been used extensively in scientific research for its potential therapeutic properties. It has been shown to be a potent inhibitor of several enzymes, including bromodomain-containing proteins (BRDs) and lysine-specific demethylase 1 (LSD1). BRDs are involved in the regulation of gene expression, and LSD1 is involved in the epigenetic regulation of gene expression.
properties
IUPAC Name |
(E)-3-(5-bromo-2-methoxyphenyl)-N-[4-[4-(furan-2-carbonyl)piperazin-1-yl]phenyl]prop-2-enamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H24BrN3O4/c1-32-22-10-5-19(26)17-18(22)4-11-24(30)27-20-6-8-21(9-7-20)28-12-14-29(15-13-28)25(31)23-3-2-16-33-23/h2-11,16-17H,12-15H2,1H3,(H,27,30)/b11-4+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IKQWRJVTUJXJSF-NYYWCZLTSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Br)C=CC(=O)NC2=CC=C(C=C2)N3CCN(CC3)C(=O)C4=CC=CO4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=C(C=C1)Br)/C=C/C(=O)NC2=CC=C(C=C2)N3CCN(CC3)C(=O)C4=CC=CO4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H24BrN3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
510.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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